Cas no 867006-66-4 (4-bromo-1-methoxy-3-methylisoquinoline)

• Product Name: 4-bromo-1-methoxy-3-methylisoquinoline
• CAS No: 867006-66-4
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• MDL: MFCD28536192
• CID: 1855301
• PubChem ID: 84707545
• Update Time: 2025-06-19

4-bromo-1-methoxy-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-bromo-1-methoxy-3-methyl-
• 4-bromo-1-methoxy-3-methylisoquinoline
• EN300-24132665
• 867006-66-4

• MDL： MFCD28536192
• Inchi： 1S/C11H10BrNO/c1-7-10(12)8-5-3-4-6-9(8)11(13-7)14-2/h3-6H,1-2H3
• InChI Key： OZONDYWUPDPLSK-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C2C=CC=CC=21)OC

Computed Properties

• Exact Mass: 250.99458Da
• Monoisotopic Mass: 250.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1Ų